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Compound of Interest

Compound Name: Hexyl 3-mercaptobutanoate

Cat. No.: B15192738 Get Quote

Hexyl 3-Mercaptobutanoate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl 3-mercaptobutanoate, also known by its synonym hexyl 3-mercaptobutyrate, is a

specialty chemical primarily utilized as a flavoring agent in the food industry.[1][2] Its

characteristic fruity, spicy, and herbal aroma contributes to the sensory profile of various

products.[1][2] This technical guide provides a comprehensive overview of its chemical and

physical properties, a representative synthesis protocol, and an analysis of its applications,

designed for professionals in research and development.

Chemical Identity and Synonyms
Hexyl 3-mercaptobutanoate is systematically known as butanoic acid, 3-mercapto-, hexyl

ester. It is also referred to by several other names and codes in various regulatory and

commercial contexts.

Synonyms:

Hexyl 3-mercaptobutyrate[3]
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Hexyl 3-sulfanylbutanoate[1][2][3]

3-Mercaptobutanoic acid hexyl ester[1][3]

FEMA No. 4136[1][3]

Quantitative Data
A summary of the key quantitative data for hexyl 3-mercaptobutanoate is presented in the

table below for easy reference and comparison.

Property Value Unit

Molecular Formula C10H20O2S

Molecular Weight 204.33 g/mol

CAS Number 796857-79-9

FEMA Number 4136

Appearance Colorless to pale yellow liquid

Assay 98.00 to 100.00 %

Specific Gravity
0.94900 to 0.95500 @ 25.00

°C

Refractive Index
1.45900 to 1.46500 @ 20.00

°C

Boiling Point 268.00 @ 760.00 mm Hg °C

Flash Point 272.00 (133.33) °F (°C)

Vapor Pressure
0.008000 @ 25.00 °C

(estimated)
mm/Hg

logP (o/w) 3.76 - 3.874 (estimated)

Solubility
Soluble in alcohol; very slightly

soluble in water.
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Data compiled from multiple sources.[1][2]

Experimental Protocols
Representative Synthesis: Fischer Esterification
While specific, detailed industrial synthesis protocols for hexyl 3-mercaptobutanoate are

proprietary, a standard and widely applicable method for its preparation is the Fischer

esterification of 3-mercaptobutanoic acid with hexanol. This acid-catalyzed reaction forms the

ester and water as a byproduct.

Reaction:

3-Mercaptobutanoic Acid + Hexanol ⇌ Hexyl 3-Mercaptobutanoate + Water

Materials:

3-Mercaptobutanoic acid

Hexanol (in excess, can also serve as the solvent)

Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Anhydrous sodium sulfate (for drying)

Sodium bicarbonate solution (for neutralization)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap (to remove water), combine 3-mercaptobutanoic acid and an excess of hexanol.

Catalysis: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric

acid).

Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in

the Dean-Stark trap, driving the equilibrium towards the product side. The reaction progress
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can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (as indicated by the cessation of water collection or

TLC), allow the mixture to cool to room temperature.

Neutralization: Carefully neutralize the excess acid by washing the reaction mixture with a

saturated solution of sodium bicarbonate.

Extraction: Extract the ester into an organic solvent like diethyl ether.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter to remove the drying agent and concentrate the solution under reduced

pressure to remove the solvent and excess hexanol. The crude product can be further

purified by vacuum distillation to yield pure hexyl 3-mercaptobutanoate.

Note: Due to the presence of the thiol group, care should be taken to avoid oxidative side

reactions. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can be

beneficial.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of hexyl 3-
mercaptobutanoate via Fischer esterification.
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Fischer Esterification Workflow for Hexyl 3-Mercaptobutanoate Synthesis.
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Signaling Pathways
Following an extensive review of the scientific literature, no specific signaling pathways

associated with the biological activity or mechanism of action of hexyl 3-mercaptobutanoate
have been identified. Its primary role is documented as a flavoring substance, and toxicological

assessments have focused on its safety for consumption within this context. Research into its

potential interactions with cellular signaling pathways is not publicly available at this time.

Applications and Regulatory Status
The primary application of hexyl 3-mercaptobutanoate is as a flavoring agent in food and

beverages. It is designated as Generally Recognized as Safe (GRAS) by the Flavor and

Extract Manufacturers Association (FEMA), with the designation number 4136. This status is

based on a safety assessment of the substance for its intended use.

Conclusion
Hexyl 3-mercaptobutanoate is a well-characterized flavoring agent with established physical

and chemical properties. While detailed proprietary synthesis methods are not public, a general

synthesis can be achieved through Fischer esterification. The current body of scientific

literature does not indicate any known interactions with specific cellular signaling pathways,

reflecting its use and safety evaluation as an additive for its sensory properties. Further

research would be required to explore any potential biological activities beyond its role as a

flavoring compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synonyms for Hexyl 3-mercaptobutanoate like hexyl 3-
mercaptobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192738#synonyms-for-hexyl-3-
mercaptobutanoate-like-hexyl-3-mercaptobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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